Cas no 25054-73-3 (b-Alanine,N-(2-carboxyethyl)-N-octadecyl-, monosodium salt (9CI))

• Product Name: b-Alanine,N-(2-carboxyethyl)-N-octadecyl-, monosodium salt (9CI)
• CAS No: 25054-73-3
• MF: C₂₄H₄₆NNaO₄
• MW: 435.616118907928
• CID: 270418
• PubChem ID: 23556538
• Update Time: 2025-04-19

b-Alanine,N-(2-carboxyethyl)-N-octadecyl-, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(2-carboxyethyl)-N-octadecyl-, monosodium salt (9CI)
• sodium,3-[2-carboxyethyl(octadecyl)amino]propanoate
• sodium 3-[(2-carboxyethyl)(octadecyl)amino]propanoate
• Sodium N-(2-carboxyethyl)-N-octadecyl-beta-alaninate
• EINECS 246-582-1
• 25054-73-3
• DTXSID50947911
• NS00084054

• Inchi： 1S/C24H47NO4.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-25(21-18-23(26)27)22-19-24(28)29;/h2-22H2,1H3,(H,26,27)(H,28,29);/q;+1/p-1
• InChI Key： ZWTPGLDWRUXDAX-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CCN(CCC(=O)O)CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 435.33245323g/mol
• Monoisotopic Mass: 435.33245323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 23
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C